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Compound of Interest

Compound Name: ONO-8130

Cat. No.: B1677321 Get Quote

For researchers, scientists, and drug development professionals handling ONO-8130, ensuring

its proper disposal is a critical component of laboratory safety and environmental responsibility.

While specific disposal instructions for ONO-8130 are not explicitly detailed in publicly available

safety data sheets, a comprehensive disposal plan can be formulated by adhering to general

principles of chemical and laboratory waste management, taking into account the compound's

known characteristics. This guide provides essential, step-by-step information to facilitate the

safe and compliant disposal of ONO-8130.

Core Properties of ONO-8130
A thorough understanding of ONO-8130's physical and chemical properties is fundamental to

its safe handling and disposal. The following table summarizes key data points for this orally

bioavailable EP1 receptor antagonist.
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Property Value

Molecular Formula C25H28N2O5S2[1][2][3]

Molecular Weight 500.63 g/mol [1][2]

CAS Number 459841-96-4[1][2]

Purity ≥98%[1]

Appearance Crystalline solid[3]

Storage Temperature Store at +4°C or -20°C[1][2][3][4]

Stability ≥ 2 years at -20°C, ≥ 4 years at -20°C[2][3]

Solubility Profile
The solubility of ONO-8130 in various solvents is a crucial factor in determining the appropriate

disposal route for solutions containing this compound.

Solvent Solubility

DMSO Soluble to 100 mM[1] or 3 mg/ml[3]

Ethanol Soluble to 20 mM[1] or 2 mg/ml[3]

DMF 1 mg/ml[3]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/ml[3]

Procedural Framework for Disposal
The disposal of ONO-8130 should be approached with a multi-step process that prioritizes

safety and regulatory compliance. The following workflow provides a logical sequence for

managing ONO-8130 waste, from initial handling to final disposal.
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Pre-Disposal Assessment

Disposal Pathways

Final Disposal
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ONO-8130 Disposal Workflow
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Experimental Protocols for Waste Handling
Decontamination of Labware:

Initial Rinse: Rinse contaminated glassware and equipment with a suitable solvent in which

ONO-8130 is soluble (e.g., ethanol or DMSO). Collect this rinse as chemical waste.

Secondary Wash: Wash the rinsed items with a laboratory detergent and water.

Final Rinse: Perform a final rinse with deionized water.

Disposal of Consumables: Dispose of single-use plastics and other contaminated

consumables as solid chemical waste.

Management of Spills:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or involves a volatile solvent, evacuate the immediate area.

Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles,

gloves, and a lab coat.

Containment: For liquid spills, use an absorbent material (e.g., spill pillows or vermiculite) to

contain the spill. For solid spills, carefully sweep or vacuum the material into a designated

waste container. Avoid creating dust.

Decontamination: Decontaminate the spill area with a suitable solvent and then with soap

and water.

Waste Disposal: All materials used for cleanup should be disposed of as hazardous chemical

waste.

General Disposal Guidelines
While a specific protocol for ONO-8130 is not provided by manufacturers, the following general

procedures for chemical waste are recommended:
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Solid Waste:

Collect waste ONO-8130 powder, contaminated personal protective equipment (PPE), and

other solid materials in a clearly labeled, sealed container.

The container should be designated for non-hazardous or chemical waste, in accordance

with your institution's guidelines.

Liquid Waste:

Solutions of ONO-8130 should be collected in a labeled, non-reactive, and sealed waste

container.

Do not mix with incompatible waste streams. Given its solubility in common laboratory

solvents like DMSO and ethanol, it is crucial to follow your institution's specific guidelines

for flammable or combustible waste.

Aqueous solutions containing low concentrations of ONO-8130 may potentially be drain-

disposed after neutralization and copious flushing with water, but only if permitted by local

regulations and institutional policies.[5] It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department before considering this option.

Sharps Waste:

Any needles, syringes, or other sharps contaminated with ONO-8130 must be disposed of

in a designated sharps container.[6][7]

Important Considerations:

Institutional Policies: Always prioritize your institution's specific waste disposal protocols and

EHS guidelines.

Regulatory Compliance: Ensure that all disposal practices comply with local, state, and

federal regulations for chemical waste.

Safety Data Sheets (SDS): Although a specific SDS with disposal instructions was not found

for ONO-8130, always consult the SDS for any chemicals used in conjunction with it (e.g.,
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solvents) for their specific handling and disposal requirements.

By adhering to these established principles of laboratory safety and waste management,

researchers can ensure the proper and safe disposal of ONO-8130, thereby protecting

themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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